Cas no 2229162-66-5 (2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine
• CAS No: 2229162-66-5
• MF: C₈H₉F₂N₃
• MW: 185.173968076706
• CID: 6162787
• PubChem ID: 165654533
• Update Time: 2025-06-11

2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine
• EN300-2005899
• 2229162-66-5

• Inchi： 1S/C8H9F2N3/c1-5-2-13-6(3-12-5)7(11)4-8(7,9)10/h2-3H,4,11H2,1H3
• InChI Key： MJYUHQHVANGWIB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NC(C)=CN=1)N)F

Computed Properties

• Exact Mass: 185.07645362g/mol
• Monoisotopic Mass: 185.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2229162-66-5)

2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine, with the CAS number 2229162-66-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines, which are known for their diverse biological activities and structural flexibility. The incorporation of difluoro and methylpyrazine moieties imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The chemical structure of 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine is characterized by a cyclopropane ring substituted with two fluorine atoms and a 5-methylpyrazine group. The cyclopropane ring, being highly strained, confers rigidity to the molecule, which can influence its conformational behavior and interactions with biological targets. The difluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the 5-methylpyrazine moiety contributes to its pharmacological activity by providing a planar aromatic system that can engage in π-stacking interactions.

Recent studies have explored the potential of 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Research has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) properties, making it a potential candidate for the development of antidepressants and anxiolytics. Additionally, its ability to modulate dopamine receptors suggests potential utility in treating conditions such as Parkinson's disease and schizophrenia.

In the realm of cancer research, 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine has been investigated for its antiproliferative effects on various cancer cell lines. Preliminary studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, potentially through mechanisms involving the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Beyond its therapeutic applications, 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing protein-ligand interactions and understanding the structural basis of ligand binding. For instance, it has been used in fragment-based drug discovery (FBDD) approaches to identify new binding sites on target proteins and optimize lead compounds.

The synthesis of 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine involves several well-established chemical reactions. One common synthetic route starts with the formation of a cyclopropane derivative through a ring-closing metathesis (RCM) reaction followed by selective fluorination and functionalization steps to introduce the 5-methylpyrazine moiety. The synthetic accessibility of this compound facilitates its large-scale production for both research and pharmaceutical development purposes.

In conclusion, 2,2-difluoro-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2229162-66-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.